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Compound of Interest

Compound Name: Aclerastide

Cat. No.: B1666543

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of research compounds like Aclerastide is a critical component of
laboratory safety and operational integrity. This document provides essential guidance on the
proper disposal procedures for Aclerastide, a peptide analog of angiotensin Il. While specific
disposal protocols from the manufacturer are not readily available, this guide outlines best
practices based on the chemical nature of Aclerastide and general laboratory safety standards
for peptide-based research chemicals. Adherence to these procedures is vital for personnel
safety, environmental protection, and regulatory compliance.

Chemical and Physical Properties of Aclerastide

A comprehensive understanding of a compound's properties is the first step toward safe
handling and disposal. The following table summarizes the computed chemical and physical
properties of Aclerastide.
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Property

Value

Source

Molecular Formula

C42H64N12011

PubChem[1]

Molecular Weight

913.0 g/mol

PubChem[1]

IUPAC Name

(25)-1-[(2S)-2-[[(2S,3S)-2-
[[(2S)-2-[[(2S)-2-[[(2S)-2-
[[(2S)-2-amino-3-
carboxypropanoyl]lamino]-5-
(diaminomethylideneamino)pe
ntanoyl]Jamino]hexanoylJamino]
-3-(4-
hydroxyphenyl)propanoyl]amin

0]-3-methylpentanoylJamino]-3-

(1H-imidazol-5-
yl)propanoyl]pyrrolidine-2-

carboxylic acid

PubChem[1]

CAS Number

227803-63-6

PubChem[1]

XLogP3

-2.5

PubChem[1]

Experimental Protocol: Aclerastide Disposal

Workflow

The following protocol outlines a general, step-by-step process for the safe disposal of

Aclerastide. This workflow is based on standard laboratory practices for chemical waste

management and should be adapted to comply with your institution's specific Environmental
Health & Safety (EHS) guidelines.
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Preparation & Assessment

Start: Unused/Expired Aclerastide

Don Appropriate PPE
(Lab Coat, Gloves, Safety Glasses)

Assess Quantity and Form
(Solid, Liquid Solution)

Select a Designated
Chemical Waste Container

Label Container:
'Aclerastide Waste',
Date, Hazard Information

Carefully Transfer Aclerastide
Waste into the Container

Securely Seal the Container

Store in a Designated
Secondary Containment Area

Arrange for Pickup by
Institutional EHS

Documentation

Log Disposal:
Compound Name, Quantity,
Date, and Method
|

End: Compliant Disposal

Click to download full resolution via product page

Aclerastide Disposal Workflow Diagram
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Signaling Pathway: Angiotensin Receptor Agonism

As an angiotensin receptor agonist, Aclerastide exerts its biological effects by activating
angiotensin Il receptors, primarily the AT1 and AT2 receptors. Understanding this signaling
pathway is crucial for researchers investigating its mechanism of action. The following diagram
illustrates the general signaling cascade initiated by an angiotensin receptor agonist.
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Angiotensin Receptor Signaling Pathway

Important Considerations

o Consult Your Institutional EHS: Always consult and adhere to the specific guidelines provided
by your institution's Environmental Health & Safety (EHS) department. They will have the
most accurate and up-to-date information regarding compliant chemical waste disposal.

o Avoid Sewer Disposal: Do not dispose of Aclerastide, or any peptide-based research
chemical, down the drain. These compounds can have unintended environmental
consequences.

e Proper Labeling: Clearly label all waste containers with the full chemical name, concentration
(if in solution), and any known hazards.

o Segregation of Waste: Do not mix Aclerastide waste with other incompatible chemical waste
streams.
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e Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and chemical-resistant gloves, when handling Aclerastide and its waste.

By following these general guidelines and consulting with your local EHS office, you can ensure
the safe and responsible disposal of Aclerastide, contributing to a secure and compliant
laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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